Cas no 29270-33-5 (Benzeneacetic acid, a-bromo-4-fluoro-)

• Product Name: Benzeneacetic acid, a-bromo-4-fluoro-
• CAS No: 29270-33-5
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• CID: 239400
• PubChem ID: 24882961
• Update Time: 2025-09-22

Benzeneacetic acid, a-bromo-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-bromo-4-fluoro-
• 2-bromo-2-(4-fluorophenyl)acetic acid
• 2-bromanyl-2-(4-fluorophenyl)ethanoic acid
• A-Bromo-4-fluorophenylacetic acid
• A-bromo-4-fluoro-
• AKOS026732159
• alpha-Bromo-4-fluorophenylacetic acid, 97%
• SCHEMBL2119
• ALPHA-BROMO-4-FLUOROPHENYLACETIC ACID 9
• DTXSID60584533
• 2-bromo-2-(4-fluorophenyl)aceticacid
• alpha-Bromo-4-fluorophenylacetic acid
• 29270-33-5
• CS-0204625
• ATILMAUMZRFROS-UHFFFAOYSA-N
• a-Bromo-4-fluorobenzeneacetic acid
• alpha -Bromo-4-fluorophenylacetic acid
• Benzeneacetic acid,
• Bromo(4-fluorophenyl)acetic acid
• alpha-Bromo-(4-fluorophenyl)acetic acid
• AS-63436
• J-017465
• Benzeneacetic acid, alpha-bromo-4-fluoro-
• G63704

• MDL： MFCD08276759
• Inchi： 1S/C8H6BrFO2/c9-7(8(11)12)5-1-3-6(10)4-2-5/h1-4,7H,(H,11,12)
• InChI Key： ATILMAUMZRFROS-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 231.95400
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.725
• Melting Point: 96-100 °C
• Boiling Point: 288.2°C at 760 mmHg
• Flash Point: 128.1°C
• Refractive Index: 1.582
• PSA: 37.30000
• LogP: 2.34630

Benzeneacetic acid, a-bromo-4-fluoro- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8